Cas no 1391070-61-3 (methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate)
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate
- 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-3-methyl-, methyl ester
-
- MDL: MFCD22521152
- Inchi: 1S/C12H15NO2/c1-8-6-11-9(7-13-8)4-3-5-10(11)12(14)15-2/h3-5,8,13H,6-7H2,1-2H3
- InChI Key: RRDXDIICQQCJHA-UHFFFAOYSA-N
- SMILES: C1C2=C(C(C(OC)=O)=CC=C2)CC(C)N1
Experimental Properties
- Density: 1.079±0.06 g/cm3(Predicted)
- Boiling Point: 344.8±42.0 °C(Predicted)
- pka: 9.00±0.40(Predicted)
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9573681-0.05g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 0.05g |
$888.0 | 2025-02-21 | |
| Enamine | EN300-9573681-0.1g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 0.1g |
$930.0 | 2025-02-21 | |
| Enamine | EN300-9573681-0.25g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 0.25g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-9573681-0.5g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-9573681-1.0g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 1.0g |
$1057.0 | 2025-02-21 | |
| Enamine | EN300-9573681-2.5g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 2.5g |
$2071.0 | 2025-02-21 | |
| Enamine | EN300-9573681-5.0g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 5.0g |
$3065.0 | 2025-02-21 | |
| Enamine | EN300-9573681-10.0g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 95.0% | 10.0g |
$4545.0 | 2025-02-21 | |
| Enamine | EN300-9573681-1g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 1g |
$1057.0 | 2023-09-01 | ||
| Enamine | EN300-9573681-5g |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate |
1391070-61-3 | 5g |
$3065.0 | 2023-09-01 |
methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate
Introduction to Methyl 3-Methyl-1,2,3,4-Tetrahydroisoquinoline-5-Carboxylate (CAS No. 1391070-61-3)
Methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate (CAS No. 1391070-61-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a tetrahydroisoquinoline backbone with a methyl group at the 3-position and a carboxylate ester group at the 5-position. These structural elements contribute to its unique chemical properties and biological interactions.
Recent studies have highlighted the importance of isoquinoline derivatives in various therapeutic areas. For instance, methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate has been investigated for its potential as a modulator of ion channels and receptors. Ion channels are critical for cellular communication and are implicated in numerous diseases, including epilepsy, pain disorders, and cardiovascular conditions. The ability of this compound to interact with these targets makes it a promising candidate for drug development.
One of the key advantages of methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate is its structural flexibility. The tetrahydroisoquinoline core provides a rigid framework that can be further modified to enhance its pharmacokinetic properties or to increase its selectivity for specific targets. Researchers have explored various synthetic routes to prepare this compound efficiently. For example, methodologies involving palladium-catalyzed cross-coupling reactions have been employed to construct the isoquinoline skeleton with high precision.
The carboxylate ester group at the 5-position plays a crucial role in determining the compound's solubility and bioavailability. Ester groups are often used in drug design to improve absorption and distribution within the body. In vitro studies have shown that methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate exhibits favorable pharmacokinetic profiles, making it suitable for further preclinical testing.
In addition to its therapeutic potential, methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in organic chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate to various protein targets with high accuracy. These computational models complement experimental studies by providing insights into the molecular interactions that govern its activity.
In conclusion, methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate (CAS No. 1 . This compound represents a valuable tool for advancing our understanding of isoquinoline-based therapeutics and their potential applications in medicine.
1391070-61-3 (methyl 3-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)